2,7-diiododibenzo[a,c]phenazine-11-carboxylic acid

• IUPAC Name: 2,7-diiodophenanthro[9,10-b]quinoxaline-11-carboxylic acid
• InChI: InChI=1S/C21H10I2N2O2/c22-11-2-4-13-14-5-3-12(23)9-16(14)20-19(15(13)8-11)24-17-6-1-10(21(26)27)7-18(17)25-20/h1-9H,(H,26,27)
• InChI Key: JHLLOAQSAMJLNC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC3=C4C=C(C=CC4=C5C=CC(=CC5=C3N=C2C=C1C(=O)O)I)I
• Molecular Formula: C21H10I2N2O2
• Molecular Weight: 576.1 g/mol

Description

2,7-diiododibenzo[a,c]phenazine-11-carboxylic acid, also known as DI-DPA, is a heterocyclic organic compound that belongs to the family of phenazines. It is a derivative of phenazine, which is widely used in the pharmaceutical industry due to its biological activity. DI-DPA has been shown to exhibit potent antitumor activity, making it a promising candidate for cancer therapy.

Mechanism of Action

The mechanism of action of 2,7-diiododibenzo[a,c]phenazine-11-carboxylic acid is not fully understood. However, it has been proposed that 2,7-diiododibenzo[a,c]phenazine-11-carboxylic acid inhibits the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. Inhibition of topoisomerase II leads to DNA damage and cell death. 2,7-diiododibenzo[a,c]phenazine-11-carboxylic acid has also been shown to induce oxidative stress, which may contribute to its antitumor activity.
Biochemical and Physiological Effects
2,7-diiododibenzo[a,c]phenazine-11-carboxylic acid has been shown to have both biochemical and physiological effects. Biochemically, 2,7-diiododibenzo[a,c]phenazine-11-carboxylic acid inhibits the activity of topoisomerase II, which leads to DNA damage and cell death. Physiologically, 2,7-diiododibenzo[a,c]phenazine-11-carboxylic acid has been shown to inhibit angiogenesis, which is essential for tumor growth and metastasis. In addition, 2,7-diiododibenzo[a,c]phenazine-11-carboxylic acid has been shown to induce apoptosis in cancer cells, which is a desirable effect for cancer therapy.

Advantages and Limitations for Lab Experiments

2,7-diiododibenzo[a,c]phenazine-11-carboxylic acid has several advantages for lab experiments. It exhibits potent antitumor activity, making it a promising candidate for cancer therapy. It has also been shown to have a broad spectrum of activity against various types of cancer cells. However, 2,7-diiododibenzo[a,c]phenazine-11-carboxylic acid has some limitations for lab experiments. It is relatively unstable and requires careful handling. In addition, its mechanism of action is not fully understood, which limits its potential for rational drug design.

Future Directions

There are several future directions for 2,7-diiododibenzo[a,c]phenazine-11-carboxylic acid research. First, further studies are needed to elucidate its mechanism of action. This will provide a better understanding of how 2,7-diiododibenzo[a,c]phenazine-11-carboxylic acid exerts its antitumor activity and may lead to the development of more effective cancer therapies. Second, studies are needed to evaluate the pharmacokinetics and toxicity of 2,7-diiododibenzo[a,c]phenazine-11-carboxylic acid in vivo. This will provide important information for the development of 2,7-diiododibenzo[a,c]phenazine-11-carboxylic acid as a clinical drug candidate. Third, studies are needed to evaluate the efficacy of 2,7-diiododibenzo[a,c]phenazine-11-carboxylic acid in combination with other anticancer agents. This may enhance its antitumor activity and reduce the risk of drug resistance. Finally, studies are needed to evaluate the potential of 2,7-diiododibenzo[a,c]phenazine-11-carboxylic acid for the treatment of other diseases, such as infectious diseases and inflammatory disorders.
Conclusion
2,7-diiododibenzo[a,c]phenazine-11-carboxylic acid is a heterocyclic organic compound that exhibits potent antitumor activity. Its mechanism of action is not fully understood, but it is believed to inhibit the activity of topoisomerase II and induce oxidative stress. 2,7-diiododibenzo[a,c]phenazine-11-carboxylic acid has several advantages for lab experiments, but it also has some limitations. Future research should focus on elucidating its mechanism of action, evaluating its pharmacokinetics and toxicity, exploring its potential for combination therapy, and evaluating its potential for the treatment of other diseases.

Synthesis Methods

The synthesis of 2,7-diiododibenzo[a,c]phenazine-11-carboxylic acid involves the reaction of 2,7-dibromodibenzo[a,c]phenazine with potassium phthalimide in DMF (N,N-dimethylformamide) at 130°C for 24 hours. The resulting product is then hydrolyzed with HCl to yield 2,7-diiododibenzo[a,c]phenazine-11-carboxylic acid. This method has been optimized to achieve a high yield and purity of 2,7-diiododibenzo[a,c]phenazine-11-carboxylic acid.

Scientific Research Applications

2,7-diiododibenzo[a,c]phenazine-11-carboxylic acid has been extensively studied for its antitumor activity. It has been shown to inhibit the growth of a wide range of cancer cell lines, including breast, lung, colon, and prostate cancer. In addition, 2,7-diiododibenzo[a,c]phenazine-11-carboxylic acid has been shown to induce apoptosis (programmed cell death) in cancer cells, which is a desirable effect for cancer therapy. 2,7-diiododibenzo[a,c]phenazine-11-carboxylic acid has also been shown to inhibit angiogenesis (the formation of new blood vessels), which is essential for tumor growth and metastasis.